Cas no 1405847-80-4 (3-Oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile)
3-Oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile
- 3-(3,5-dihydro-2H-1,4-benzoxazepin-4-yl)-3-oxopropanenitrile
- 3-Oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile
-
- Inchi: 1S/C12H12N2O2/c13-6-5-12(15)14-7-8-16-11-4-2-1-3-10(11)9-14/h1-4H,5,7-9H2
- InChI Key: XVLQCBKOGNQGIM-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2CN(C(CC#N)=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 307
- XLogP3: 0.8
- Topological Polar Surface Area: 53.3
3-Oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O234576-100mg |
3-oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile |
1405847-80-4 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | O234576-500mg |
3-oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile |
1405847-80-4 | 500mg |
$ 435.00 | 2022-06-03 | ||
| TRC | O234576-1g |
3-oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile |
1405847-80-4 | 1g |
$ 680.00 | 2022-06-03 | ||
| Life Chemicals | F1908-0914-0.25g |
3-oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile |
1405847-80-4 | 95%+ | 0.25g |
$694.0 | 2023-09-07 | |
| Life Chemicals | F1908-0914-0.5g |
3-oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile |
1405847-80-4 | 95%+ | 0.5g |
$731.0 | 2023-09-07 | |
| Life Chemicals | F1908-0914-1g |
3-oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile |
1405847-80-4 | 95%+ | 1g |
$770.0 | 2023-09-07 | |
| Life Chemicals | F1908-0914-2.5g |
3-oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile |
1405847-80-4 | 95%+ | 2.5g |
$1679.0 | 2023-09-07 | |
| Life Chemicals | F1908-0914-5g |
3-oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile |
1405847-80-4 | 95%+ | 5g |
$2525.0 | 2023-09-07 | |
| Life Chemicals | F1908-0914-10g |
3-oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile |
1405847-80-4 | 95%+ | 10g |
$3532.0 | 2023-09-07 |
3-Oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-Oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile
3-Oxo-3-(2,3,4,5-Tetrahydro-1,4-Benzoxazepin-4-Yl)Propanenitrile: A Comprehensive Overview
3-Oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile, also known by its CAS registry number CAS No. 1405847-80-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.
The chemical structure of 3-Oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile is characterized by a benzoxazepine ring system fused with a propanenitrile moiety. The benzoxazepine ring is a seven-membered ring containing one oxygen atom and one nitrogen atom. The propanenitrile group introduces a nitrile functional group at the third position of the oxo group. This combination of functional groups imparts unique electronic and steric properties to the molecule.
Recent studies have highlighted the potential of CAS No. 1405847-80-4 as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of novel drugs targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. The molecule's ability to act as a building block for more complex structures has made it a valuable asset in medicinal chemistry.
The synthesis of 3-Oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the cyclization of an appropriately substituted diamine with a ketone or aldehyde derivative. The resulting intermediate is then subjected to further functionalization to introduce the nitrile group.
In terms of applications, CAS No. 1405847-80-4 has shown promise in the field of material science as well. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Additionally, the compound's electronic properties render it suitable for applications in organic electronics.
Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetics of 3-Oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile. These studies have provided valuable insights into its potential as a drug candidate and have guided further optimization efforts.
In conclusion, CAS No. 1405847-80-the compound 3-Oxo-(2,3,4,5-tetrahydro--benzoxazepin--yl)-propanenitrile represents a versatile molecule with wide-ranging applications across multiple disciplines.
1405847-80-4 (3-Oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)